N-Boc-(+/-)-cis 2-amino-2-methyl-cyclopentane-carbaldehyde

• IUPAC Name: tert-butyl N-[(1S,2R)-2-formyl-1-methylcyclopentyl]carbamate
• InChI: InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-12(4)7-5-6-9(12)8-14/h8-9H,5-7H2,1-4H3,(H,13,15)/t9-,12-/m0/s1
• InChI Key: HFLQTTYPGWLCSL-CABZTGNLSA-N
• Canonical SMILES: CC1(CCCC1C=O)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@]1(CCC[C@H]1C=O)NC(=O)OC(C)(C)C
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol
• CAS No.: 1335031-56-5

Description

“N-Boc-(+/-)-cis 2-amino-2-methyl-cyclopentane-carbaldehyde” is a chemical compound with the IUPAC name: tert-butyl [(1S,2R/1R,2S)-2-formyl-1-methylcyclopentyl]-carbamate. It has a molecular formula of C12H21NO3 and a molecular weight of 227.30 g/mol.

Scientific Research Applications

Enantioselective Synthesis

N-Boc-(+/-)-cis 2-amino-2-methyl-cyclopentane-carbaldehyde has been utilized in the enantioselective synthesis of complex compounds. For instance, it's used in the synthesis of N-Boc-2,2-dimethyloxazolidine-5-carbaldehydes, which are precursors of dipeptide isosteres. These isosteres are key intermediates in pharmaceutical research, especially in the development of protease inhibitors (Pastó, Moyano, Pericàs, & Riera, 1998).

Synthesis of Pyrazolo[4,3-b]pyridines

Another application is in the synthesis of pyrazolo[4,3-b]pyridines. N-Boc-4-aminopyrazole-5-carbaldehydes, closely related to this compound, are used with ketones to form these compounds. This process is significant in the development of novel heterocyclic compounds, which are often explored for their potential as pharmaceuticals (Yakovenko, Lukianov, Bol’but, & Vovk, 2019).

Chemoenzymatic Synthesis

It has been applied in chemoenzymatic methods to prepare optically active trans-cycloalkane-1,2-diamines. This synthesis approach is crucial in producing high-purity compounds for research, particularly in studying stereoisomers and their biological activities (Quijada, González‐Sabín, Rebolledo, & Gotor, 2009).

As a Versatile Precursor

This compound serves as a versatile precursor in synthesizing various biologically active compounds. For instance, it's used in preparing benzoheterocyclic carbaldehydes, integral in developing a range of pharmaceutical agents (Luzzio & Wlodarczyk, 2009).

Dipeptide Isostere Synthesis

This compound is instrumental in synthesizing dipeptide isosteres, which are analogs of dipeptides and have applications in drug discovery, particularly in enzyme inhibition studies. These isosteres are used to mimic the structure of peptides while providing better stability and bioavailability (Acher & Azerad, 2009).